Cas no 1355639-94-9 (N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide
• CAS No: 1355639-94-9
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5672835
• PubChem ID: 56789707
• Update Time: 2025-06-13

N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide
• 1355639-94-9
• N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethylimidazol-1-yl)acetamide
• Z1192265073
• EN300-26685216
• AKOS033153602

• Inchi： 1S/C13H18N4O/c1-9-10(2)17(8-15-9)6-12(18)16-13(3,7-14)11-4-5-11/h8,11H,4-6H2,1-3H3,(H,16,18)
• InChI Key： JNAQJEIHKXEAEN-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=C1C)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 246.14806121g/mol
• Monoisotopic Mass: 246.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1355639-94-9, represents a convergence of advanced synthetic chemistry and pharmacological research. Its molecular architecture, characterized by a cyano-substituted cyclopropyl group and a dimethylimidazole moiety, positions it as a promising candidate for further investigation in drug discovery and therapeutic development.

The structural components of N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide) contribute to its distinctive chemical properties. The cyano group introduces a polarized carbon-nitrogen bond, which can participate in hydrogen bonding interactions and influence the compound's solubility and reactivity. Meanwhile, the cyclopropyl ring provides a rigid three-membered structure that can modulate electronic distribution and steric effects within the molecule. The presence of the dimethylimidazole moiety further enhances its potential biological relevance, as imidazole derivatives are well-known for their role in various biological processes, including enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in developing novel compounds with imidazole cores for their therapeutic potential. The dimethylimidazole scaffold in N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide) is particularly noteworthy, as it has been shown to exhibit favorable interactions with biological targets. For instance, studies have demonstrated that imidazole derivatives can serve as potent inhibitors of certain enzymes involved in inflammatory pathways. This has spurred researchers to explore its potential applications in treating chronic inflammatory diseases and other related conditions.

The synthesis of N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyano group necessitates careful handling to prevent unwanted side reactions, while the formation of the cyclopropyl ring requires specialized catalytic systems. These synthetic challenges highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The biological activity of N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide) has been the focus of numerous preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and metabolic disorders. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain key enzymes, potentially leading to novel therapeutic strategies. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The significance of N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide) extends beyond its immediate pharmacological applications. Its unique structural features make it an invaluable tool for studying molecular recognition processes in chemical biology. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into fundamental biochemical pathways and develop more effective drugs targeting these pathways.

In conclusion, N-(1-cyano-1-cyclopropylethyl-2-(4,5-dimethyl-1H-imidazol-1-yl)acetamide (CAS no: 1355639-94-9) is a promising compound with significant potential in chemical biology and drug discovery. Its complex structure and unique functional groups position it as a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.